Cas no 608517-28-8 (4,7-Azulenediol,decahydro-1,4-dimethyl-,(1R,3aR,4S,8aR)-rel-(9CI))

• Product Name: 4,7-Azulenediol,decahydro-1,4-dimethyl-,(1R,3aR,4S,8aR)-rel-(9CI)
• CAS No: 608517-28-8
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 953637
• PubChem ID: 130944530
• Update Time: 2025-04-19

4,7-Azulenediol,decahydro-1,4-dimethyl-,(1R,3aR,4S,8aR)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Azulenediol,decahydro-1,4-dimethyl-,(1R,3aR,4S,8aR)-rel-(9CI)
• DTXSID101192073
• 608517-28-8
• rel-(1R,3aR,4S,8aR)-Decahydro-1,4-dimethyl-4,7-azulenediol

• Inchi： 1S/C12H22O2/c1-8-3-4-11-10(8)7-9(13)5-6-12(11,2)14/h8-11,13-14H,3-7H2,1-2H3/t8-,9?,10-,11-,12+/m0/s1
• InChI Key： SPGQHEDTWQURPO-KGKQHWHQSA-N
• SMILES： O[C@]1(C)CCC(C[C@H]2[C@@H](C)CC[C@@H]21)O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų